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Compound of Interest

Compound Name: Dicyclohexylphosphine oxide

Cat. No.: B084996

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for dicyclohexylphosphine oxide (CAS No. 14717-29-4). The information presented is
compiled from various chemical supplier safety data sheets and public chemical databases to
ensure a comprehensive understanding of the potential hazards and the necessary precautions
for its safe use in a laboratory setting.

Chemical Identification and Physical Properties

Dicyclohexylphosphine oxide is a secondary phosphine oxide that is a solid at room
temperature. It is important to distinguish it from its non-oxidized precursor,

dicyclohexylphosphine, which is a pyrophoric liquid and presents a significantly higher
immediate fire hazard.

Table 1: Physical and Chemical Properties of Dicyclohexylphosphine Oxide
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Property Value Source
CAS Number 14717-29-4 [1][21[3]
Molecular Formula C12H230P [11[2][3]
Molecular Weight 214.28 g/mol [2][3]
Appearance White to off-white solid/crystal [4]
Melting Point 71-75 °C [2][4](5]
Boiling Point 324 °C (at 760 mmHQ) [415]
Flash Point 150 °C [5]
Solubility Soluble in Benzene, Hexane [4]

Hazard Identification and Classification

Dicyclohexylphosphine oxide is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact. The available data indicates that it

is toxic if swallowed and can cause significant irritation to the skin, eyes, and respiratory

system.

Table 2: GHS Hazard Classification for Dicyclohexylphosphine Oxide
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Hazard Class Hazard Statement GHS Pictogram Signal Word
Acute Toxicity, Oral H301: Toxic if
Danger
(Category 3) swallowed
Skin
) o H315: Causes skin )
Corrosion/Irritation L Warning
irritation
(Category 2)
Serious Eye

o H319: Causes serious ]
Damage/Eye Irritation S Warning
eye irritation
(Category 2)

Specific Target Organ

Toxicity — Single
H335: May cause )
Exposure (Category ) o Warning
. respiratory irritation
3), Respiratory Tract

Irritation

Source: Compiled from supplier safety information.[1]

Handling Precautions and Personal Protective
Equipment (PPE)

Given the toxic and irritant nature of dicyclohexylphosphine oxide, stringent safety protocols
must be followed during its handling and use.

Engineering Controls

¢ Ventilation: Handle dicyclohexylphosphine oxide in a well-ventilated area. A certified
chemical fume hood is required for all procedures that may generate dust or aerosols.

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate work area.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory.
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» Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile
rubber). Inspect gloves for any signs of degradation or puncture before use.

o Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator with a
particulate filter is necessary.

e Hygiene: Wash hands thoroughly with soap and water after handling and before leaving the
laboratory. Do not eat, drink, or smoke in areas where this chemical is handled or stored.

Safe Handling Workflow

The following diagram outlines the logical workflow for the safe handling of
dicyclohexylphosphine oxide in a laboratory setting.
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Safe Handling Workflow for Dicyclohexylphosphine Oxide
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Caption: Workflow for handling dicyclohexylphosphine oxide.
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First Aid Measures

In the event of exposure, immediate action is critical.

Table 3: First Aid Procedures for Dicyclohexylphosphine Oxide Exposure

Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Storage and Disposal
Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

» Keep away from incompatible materials such as strong oxidizing agents.

» Recommended storage is under an inert atmosphere at 2-8°C.[1][6]

Disposal
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» Dispose of waste material in accordance with all applicable federal, state, and local
regulations.

e Do not allow the chemical to enter drains or waterways.

Experimental Protocols: General Procedure for
Handling a Toxic Solid

The following is a general protocol for the safe handling of dicyclohexylphosphine oxide in a
research setting. This should be adapted to the specific requirements of the experimental
procedure.

e Preparation:
o Clearly label all containers.

o Prepare all necessary equipment and reagents before retrieving the
dicyclohexylphosphine oxide from storage.

o Cover the work surface in the fume hood with a disposable absorbent pad.
e Weighing and Transfer:
o Perform all weighing and transfer operations within a chemical fume hood.
o Use a spatula to carefully transfer the solid, avoiding the generation of dust.
o If transferring to a reaction vessel, use a powder funnel.
o Close the container immediately after use.
» Reaction Setup:

o If the reaction is to be heated, ensure the apparatus is securely clamped and that there is
adequate ventilation.

o If the reaction is performed under an inert atmosphere, ensure all connections are secure.
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o Post-Experiment:
o Quench the reaction mixture using appropriate and validated procedures.
o Clean all glassware and equipment that have been in contact with the chemical.

o Dispose of all contaminated materials (gloves, absorbent pads, etc.) in the designated
hazardous waste container.

This guide is intended to provide essential safety information for trained laboratory personnel. It
is not a substitute for a comprehensive risk assessment, which should be conducted before
any new or modified procedure involving dicyclohexylphosphine oxide. Always consult the
most up-to-date Safety Data Sheet from your supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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